Cas no 1323630-20-1 (N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-1H-indole-2-carboxamide)

• Product Name: N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-1H-indole-2-carboxamide
• CAS No: 1323630-20-1
• MF: C₂₂H₂₄N₂O₃
• MW: 364.437565803528
• CID: 6278945
• PubChem ID: 49752925
• Update Time: 2025-05-23

N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-1H-indole-2-carboxamide
• VU0531661-1
• N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}-1H-indole-2-carboxamide
• N-[[4-(4-methoxyphenyl)oxan-4-yl]methyl]-1H-indole-2-carboxamide
• N-((4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)-1H-indole-2-carboxamide
• F6089-6275
• AKOS024531630
• 1323630-20-1

• Inchi： 1S/C22H24N2O3/c1-26-18-8-6-17(7-9-18)22(10-12-27-13-11-22)15-23-21(25)20-14-16-4-2-3-5-19(16)24-20/h2-9,14,24H,10-13,15H2,1H3,(H,23,25)
• InChI Key： UFYRMIIBYZAFRX-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC(=CC=2)OC)(CNC(C2=CC3C=CC=CC=3N2)=O)CC1

Computed Properties

• Exact Mass: 364.17869263g/mol
• Monoisotopic Mass: 364.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.4Ų

Additional information on N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}-1H-indole-2-carboxamide

N-{4-(4-Methoxyphenyl)oxan-4-ylmethyl}-1H-indole-2-carboxamide: A Comprehensive Overview

N-{4-(4-Methoxyphenyl)oxan-4-ylmethyl}-1H-indole-2-carboxamide, identified by the CAS number 1323630-20-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure combining an indole ring and a methoxy-substituted oxane moiety, has garnered attention due to its potential applications in drug discovery and development.

The molecular structure of N-{4-(4-Methoxyphenyl)oxan-4-ylmethyl}-1H-indole-2-carboxamide is characterized by an indole core, which is a bicyclic heterocycle consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The indole moiety is further substituted at the 2-position with a carboxamide group, which is connected to a methylene bridge leading to a methoxyphenyl-substituted oxane ring. This structural arrangement suggests potential for diverse biological activities, particularly in modulating cellular processes associated with cancer, inflammation, and neurodegenerative diseases.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry, with many compounds exhibiting promising bioactivity profiles. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that certain indole carboxamides possess potent anti-proliferative effects against various cancer cell lines. These findings underscore the potential of N-{4-(4-Methoxyphenyl)oxan-4-ylmethyl}-1H-indole-2-carboxamide as a lead compound for anti-cancer drug development.

The oxane ring in the molecule introduces additional complexity and functionality. Oxane derivatives are known for their ability to form stable structures and participate in various chemical reactions, making them valuable in organic synthesis. The presence of the methoxy group on the phenyl ring further enhances the compound's solubility and bioavailability, which are critical factors in drug design.

In terms of synthesis, N-{4-(4-Methoxyphenyl)oxan-4-ylmethyl}-1H-indole-2-carboxamide can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis begins with the preparation of the indole carboxylic acid derivative, which is then converted into its corresponding acid chloride. Subsequent reaction with an amine derivative derived from the oxane moiety yields the final product.

From a pharmacological perspective, this compound has shown remarkable selectivity towards certain molecular targets, including protein kinases and receptor proteins. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in cellular signaling pathways, such as the PI3K/AKT/mTOR pathway, which plays a pivotal role in cancer cell survival and proliferation.

Moreover, computational studies using molecular docking techniques have provided insights into the binding modes of this compound with various therapeutic targets. These studies suggest that the indole ring serves as a key interaction site for hydrogen bonding and π–π stacking interactions with target proteins.

In conclusion, N-{4-(4-Methoxyphenyl)oxan-4-ylmethyl}-1H-indole-2-carboxamide represents a promising candidate for further exploration in drug discovery research. Its unique structure, combined with recent advances in understanding its biological activity and synthetic accessibility, positions it as a valuable tool for addressing unmet medical needs.